![molecular formula C12H7BrF2O B6383314 3-Bromo-5-(2,4-difluorophenyl)phenol, 95% CAS No. 1261976-05-9](/img/structure/B6383314.png)
3-Bromo-5-(2,4-difluorophenyl)phenol, 95%
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Overview
Description
3-Bromo-5-(2,4-difluorophenyl)phenol, 95% (3-B5-2,4-DFPP) is a synthetic organic compound belonging to the class of phenols. It is a colorless, crystalline solid with a molecular weight of 225.04 g/mol. The compound is soluble in water, alcohols, and most organic solvents. 3-B5-2,4-DFPP is used in a variety of scientific and commercial applications, including as a reagent in organic synthesis and as a pharmaceutical intermediate.
Scientific Research Applications
3-B5-2,4-DFPP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a catalyst in the synthesis of biologically active compounds. Additionally, 3-B5-2,4-DFPP has been used in the synthesis of nanomaterials and as a fluorescent dye for imaging and tracking.
Mechanism of Action
3-B5-2,4-DFPP functions as an electron-withdrawing group, meaning that it can act as a Lewis acid or a Bronsted acid. As a Lewis acid, 3-B5-2,4-DFPP can act as a catalyst in the formation of new bonds between molecules. As a Bronsted acid, 3-B5-2,4-DFPP can act as a proton donor, which can facilitate the formation of new molecules.
Biochemical and Physiological Effects
3-B5-2,4-DFPP has been studied for its potential biochemical and physiological effects. Studies have shown that 3-B5-2,4-DFPP can act as an antioxidant, reducing the formation of reactive oxygen species and protecting cells from oxidative damage. Additionally, 3-B5-2,4-DFPP has been shown to have anti-inflammatory effects and to be effective in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
The use of 3-B5-2,4-DFPP in lab experiments has both advantages and limitations. The main advantage of using 3-B5-2,4-DFPP is its low cost and availability. Additionally, 3-B5-2,4-DFPP is relatively stable and can be stored for long periods of time. The main limitation of using 3-B5-2,4-DFPP is its low solubility in water, which can be an issue when conducting experiments involving aqueous solutions.
Future Directions
There are a number of potential future directions for research involving 3-B5-2,4-DFPP. One potential area of research is the development of new synthesis methods for 3-B5-2,4-DFPP. Additionally, further research into the potential biochemical and physiological effects of 3-B5-2,4-DFPP is needed. Finally, research into the application of 3-B5-2,4-DFPP in nanomaterials and imaging techniques is needed.
Synthesis Methods
3-B5-2,4-DFPP can be synthesized through a multi-step process starting with the reaction of 2,4-difluorophenol and bromine in acetic acid. The reaction yields a dibrominated product, which is then reacted with sodium hydroxide to form the desired 3-B5-2,4-DFPP. An alternate route for the synthesis of 3-B5-2,4-DFPP involves the reaction of 2,4-difluorophenol and bromine in acetic acid followed by the addition of sodium hydroxide.
properties
IUPAC Name |
3-bromo-5-(2,4-difluorophenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrF2O/c13-8-3-7(4-10(16)5-8)11-2-1-9(14)6-12(11)15/h1-6,16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZCVWUSEWYOQLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=CC(=CC(=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrF2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30686391 |
Source
|
Record name | 5-Bromo-2',4'-difluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261976-05-9 |
Source
|
Record name | 5-Bromo-2',4'-difluoro[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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